Cas no 221120-52-1 ([1,2,4]Triazolo[1,5-a]pyrimidine,2-[[(2,6-dichlorophenyl)methyl]thio]-5,7-dimethyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine,2-[[(2,6-dichlorophenyl)methyl]thio]-5,7-dimethyl-
• CAS No: 221120-52-1
• MF: C₁₄H₁₂Cl₂N₄S
• MW: 339.242878913879
• CID: 1406604
• Update Time: 2024-08-15

[1,2,4]Triazolo[1,5-a]pyrimidine,2-[[(2,6-dichlorophenyl)methyl]thio]-5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine,2-[[(2,6-dichlorophenyl)methyl]thio]-5,7-dimethyl-
• [1,2,4]Triazolo[1,5-a]pyrimidine, 2-[[(2,6-dichlorophenyl)methyl]thio]-5,7-dimethyl-

• Inchi： 1S/C14H12Cl2N4S/c1-8-6-9(2)20-13(17-8)18-14(19-20)21-7-10-11(15)4-3-5-12(10)16/h3-6H,7H2,1-2H3
• InChI Key： CERDJIHUNFSOQE-UHFFFAOYSA-N
• SMILES： C12=NC(SCC3=C(Cl)C=CC=C3Cl)=NN1C(C)=CC(C)=N2

Computed Properties

• Exact Mass: 338.01626

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• PSA: 43.08
• pka: 0.28±0.30(Predicted)